NT376

• Molecular Formula: C21H20F4N4O2
• Molecular Weight: 436.4 g/mol
• InChI: InChI=1S/C21H20F4N4O2/c1-13(11-29(2)12-14-6-4-3-5-7-14)26-19(30)16-9-8-15(10-17(16)22)18-27-20(31-28-18)21(23,24)25/h3-10,13H,11-12H2,1-2H3,(H,26,30)/t13-/m1/s1
• InChIKey: LIMTXANNZUDZKY-CYBMUJFWSA-N

Researchers need isoform-selective chemical probes to avoid confounding off-target HDAC activity. NT376 solves this with verified >1000-fold selectivity over class I/IIb HDACs. - Enzymatic IC50: HDAC4 = 1.26 nM; HDAC5 = 2.85 nM; class I/IIb >4 µM - Cellular activity confirmed in HT-29 cells (IC50 = 32 nM) - Validated [18F]NT376 scaffold for PET tracer development (185.0 GBq/µmol) - Immediate availability for target validation & SAR studies

NT376: Selective Class IIa HDAC Inhibitor

NT376 (CAS 2820208-97-5) is a potent, highly selective inhibitor of class-IIa histone deacetylases (HDAC4, 5, 7, 9) [1]. It is structurally derived from the clinical candidate NT160 via strategic fluorine substitution [2], achieving superior functional potency in HT-29 cell assays [3].

✔

Class IIa HDAC pathway studies Isoform-selectivity assay context (HDAC4/5/7/9)

✔

Selective chemical probe workflow Reported >100-fold selectivity over class I/IIb/IV

✔

Radiotracer development [18F]NT376 scaffold validated for PET imaging research

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [3] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source

NT376 Selectivity: Substitution Risks

Class-IIa HDACs (HDAC4, 5, 7, 9) have distinct biological roles in cancer and CNS diseases, and their inhibition requires high isoform selectivity to avoid the off-target toxicities (e.g., thrombocytopenia, fatigue) associated with pan-HDAC inhibitors like SAHA [1]. While several class-IIa inhibitors exist (e.g., NT160, TMP195), NT376 offers a unique combination of superior functional cellular potency and high selectivity over other HDAC classes [2]. Its radiolabeled derivative, [18F]NT376, also provides a PET imaging capability absent in most comparators [3].

Pan-HDAC inhibitor

NT376 vs. vorinostat (SAHA)
Class I/IIb inhibition may confound phenotypic readouts; NT376 avoids pan-HDAC antiproliferative effects.

Class IIa inhibitor analog

NT376 vs. NT160
Selectivity fingerprint may not transfer; cellular potency context differs and may shift assay interpretation.

Structural analog without selectivity data

NT376 vs. uncharacterized 1,2,4-oxadiazole derivative
Isoform compensation and pathway crosstalk may alter model-response endpoints; direct substitution requires validation.

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [3] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source

NT376: Selectivity & Radiolabeling Evidence

NT376 vs. NT160 Cellular Potency in HT-29 Cells

In a direct head-to-head functional cell-based assay using HT-29 colorectal adenocarcinoma cells, NT376 exhibited an IC50 of 32 ± 7.6 nM against class-IIa HDACs, compared to an IC50 of 46 ± 15 nM for its structural analog NT160 [1].

Cellular potency vs. NT160

Head-to-head

NT376 IC50 = 32 nM
NT160 IC50 = 46 nM

Reported 1.4-fold lower IC50 in HT-29 cells; supports assay sensitivity review.

3 hr incubation; Boc-Lys-TFA substrate; class IIa-selective assay.

Evidence Dimension	Cellular IC50 against class-IIa HDAC activity
Target Compound Data	32 ± 7.6 nM
Comparator Or Baseline	NT160: 46 ± 15 nM
Quantified Difference	NT376 is 1.44-fold more potent (30% lower IC50)
Conditions	HT-29 cell line, functional cell-based assay

Why This Matters

This establishes NT376 as the functionally more potent inhibitor for studying class-IIa HDAC biology in a relevant cancer cell model.

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source

HDAC4 Selectivity vs. Class I/IIb HDACs

NT376 demonstrates >100-fold selectivity for class-IIa HDACs (IC50 = 32 nM) over other HDAC classes (IC50 > 4.0 µM) [1]. In contrast, the FDA-approved pan-HDAC inhibitor SAHA (vorinostat) potently inhibits both class I and IIb HDACs with IC50 values ranging from 10-20 nM [2].

HDAC4 Selectivity Window

Class-level

HDAC4 IC50 = 1.26 nM
HDAC1 IC50 = 1483 nM

Reported >1,000-fold selectivity; supports class IIa pathway interpretation.

Recombinant enzyme and HT-29 cell lysate assays.

Evidence Dimension	Selectivity ratio (class-IIa vs. other HDACs)
Target Compound Data	>100-fold (32 nM vs. >4.0 µM)
Comparator Or Baseline	SAHA: Potent inhibition of HDAC1 (IC50 ~10 nM) and HDAC3 (IC50 ~20 nM) [2]
Quantified Difference	NT376 is >100-fold selective; SAHA is non-selective
Conditions	HT-29 cell-based assays for NT376; biochemical assays for SAHA

Why This Matters

This high selectivity profile minimizes off-target HDAC inhibition, reducing the risk of cytotoxicity and enabling cleaner interrogation of class-IIa biology.

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Richon, V.M., et al. (1998). A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proceedings of the National Academy of Sciences, 95(6), 3003-3007. View Source

[18F]NT376 Molar Activity vs. Direct Labeling

NT376 potently inhibits HDAC4 and HDAC5 isoforms in HT-29 cells with IC50 values of 1.26 nM and 2.85 nM, respectively [1]. In comparison, the class-IIa inhibitor TMP195 exhibits IC50 values of 59 nM (HDAC4) and 60 nM (HDAC5) in biochemical assays [2].

[18F]NT376 Molar Activity

Head-to-head

185.0 GBq/µmol (>5.0 Ci/µmol)
vs. 0.74–1.51 GBq/µmol

Reported >120-fold higher molar activity; supports PET tracer development.

Three-step radiochemical synthesis; >97% radiochemical purity.

Evidence Dimension	Isoform-specific IC50 (nM)
Target Compound Data	HDAC4: 1.26 nM; HDAC5: 2.85 nM
Comparator Or Baseline	TMP195: HDAC4: 59 nM; HDAC5: 60 nM
Quantified Difference	NT376 is 47-fold more potent against HDAC4 and 21-fold more potent against HDAC5
Conditions	HT-29 cell-based assay for NT376; biochemical assay for TMP195

Why This Matters

NT376 provides significantly higher potency for the two most validated class-IIa isoforms, enabling studies at lower, more physiologically relevant concentrations.

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Lobera, M., et al. (2013). Selective class IIa histone deacetylase inhibition via a nonchelating zinc-binding group. Nature Chemical Biology, 9(5), 319-325. View Source

Cross-Class Selectivity: NT376 vs. Pan-HDAC Inhibitors

The [18F]NT376 radiotracer is synthesized with a radiochemical yield of 17.0 ± 3% (decay corrected), >97% radiochemical purity, and a high molar activity of 185.0 GBq/µmol (>5.0 Ci/µmol) [1]. This molar activity is >100-fold higher than previously reported methods for radiolabeling similar class-IIa inhibitors [2].

Cross-Class Selectivity

Class-level

HDAC6 IC50 = 5035 nM
Vorinostat HDAC6 ~13 nM

Reported class IIa probe context; avoids class I/IIb confound.

HT-29 endogenous HDAC inhibition assay.

Evidence Dimension	Molar activity of [18F]-labeled class-IIa HDAC inhibitors
Target Compound Data	185.0 GBq/µmol
Comparator Or Baseline	Previously reported method for radiolabeling TFMO moiety: 0.74–1.51 GBq/µmol [2]
Quantified Difference	122- to 250-fold increase in molar activity
Conditions	Three-step radiochemical synthesis and purification

Why This Matters

This high molar activity is essential for PET imaging of low-density targets in the CNS, enabling non-invasive study of class-IIa HDAC expression in diseases like Alzheimer's and Huntington's.

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source

NT376: Research & Industrial Applications

HT-29 Colorectal Cancer Cell-Based Screening

NT376's superior functional potency (IC50 32 nM) in HT-29 colorectal adenocarcinoma cells [1] makes it the preferred tool compound for validating class-IIa HDACs as therapeutic targets in colorectal cancer and for elucidating downstream signaling pathways.

PET Tracer Development for Class IIa HDAC Neuroimaging

The >100-fold selectivity of NT376 for class-IIa HDACs over other HDAC classes [1] enables the study of HDAC4/5-specific roles in neurodegenerative diseases (e.g., Alzheimer's, Huntington's) and psychiatric disorders without confounding off-target effects on class I or IIb HDACs [2].

Selective Chemical Probe for Class IIa HDAC Biology

The successful radiosynthesis of [18F]NT376 with high molar activity (185.0 GBq/µmol) [1] provides a validated, reproducible platform for developing PET tracers to image class-IIa HDAC expression in vivo. This is critical for clinical trial patient stratification and pharmacodynamic biomarker studies [2].

Application

Selection Property

Validation Focus

Colorectal cancer cell-model studies

Class IIa HDAC isoform selectivity profile

Cell-based potency and pathway-response endpoints

PET tracer development

Radiosynthesis scaffold molar activity

Imaging-contrast validation in preclinical models

Selective chemical probe research

Defined cross-class selectivity window

Target engagement and siRNA rescue experiments

1,2,4-Oxadiazole SAR studies

Validated synthetic route and pharmacophore

Benchmarking novel analogs against HDAC isoform panel

• [1] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source
• [2] Xu, S., et al. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Scientific Reports, 14, 15100. View Source